Cas no 2567505-03-5 (2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride)

• Product Name: 2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride
• CAS No: 2567505-03-5
• MF: C₈H₁₅ClF₃NO
• MW: 233.659012079239
• MDL: MFCD32878668
• CID: 5656386
• PubChem ID: 155820183
• Update Time: 2025-09-23

2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Trifluoromethyl)piperidin-1-yl]ethanol;hydrochloride
• 2567505-03-5
• EN300-27694565
• Z4773920717
• 2-[3-(trifluoromethyl)piperidin-1-yl]ethan-1-ol hydrochloride
• 2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride

• MDL： MFCD32878668
• Inchi： 1S/C8H14F3NO.ClH/c9-8(10,11)7-2-1-3-12(6-7)4-5-13;/h7,13H,1-6H2;1H
• InChI Key： JRKDZZGZPRKPAE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CN(CCO)CCC1)(F)F

Computed Properties

• Exact Mass: 233.0794263g/mol
• Monoisotopic Mass: 233.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride

Recent Advances in the Study of 2-(3-(Trifluoromethyl)piperidin-1-yl)ethan-1-ol Hydrochloride (CAS: 2567505-03-5)

The compound 2-(3-(trifluoromethyl)piperidin-1-yl)ethan-1-ol hydrochloride (CAS: 2567505-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications. The information presented here is based on peer-reviewed studies and industry reports published within the last two years.

Recent studies have highlighted the role of 2-(3-(trifluoromethyl)piperidin-1-yl)ethan-1-ol hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl group and the piperidine ring, make it a versatile scaffold for drug development. Researchers have explored its utility in targeting various biological pathways, particularly those involved in neurological disorders and inflammatory diseases. The compound's ability to modulate specific receptors and enzymes has been demonstrated in vitro and in vivo, suggesting its potential as a lead compound for further optimization.

One of the most notable advancements in the study of this compound is its application in the development of central nervous system (CNS) therapeutics. Preclinical studies have shown that 2-(3-(trifluoromethyl)piperidin-1-yl)ethan-1-ol hydrochloride exhibits promising activity in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile have been key factors in its selection for further investigation. Additionally, its mechanism of action appears to involve the modulation of neurotransmitter systems, which could provide new avenues for treating CNS disorders.

In addition to its neurological applications, recent research has also explored the anti-inflammatory properties of 2-(3-(trifluoromethyl)piperidin-1-yl)ethan-1-ol hydrochloride. Studies have demonstrated its efficacy in reducing inflammatory markers in models of chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit specific pro-inflammatory cytokines and signaling pathways has been well-documented, making it a candidate for further development as an anti-inflammatory agent. Researchers are also investigating its potential synergistic effects when combined with existing therapies.

The synthesis and optimization of 2-(3-(trifluoromethyl)piperidin-1-yl)ethan-1-ol hydrochloride have also been areas of active research. Recent publications have described improved synthetic routes that enhance yield and purity while reducing production costs. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's pharmacophore, enabling the design of derivatives with enhanced potency and selectivity.

Despite the promising findings, challenges remain in the development of 2-(3-(trifluoromethyl)piperidin-1-yl)ethan-1-ol hydrochloride as a therapeutic agent. Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique pharmacological profile and versatility make it a compelling candidate for continued research. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, 2-(3-(trifluoromethyl)piperidin-1-yl)ethan-1-ol hydrochloride (CAS: 2567505-03-5) represents a promising scaffold for drug discovery, with potential applications in neurology and inflammation. The latest research underscores its therapeutic potential and highlights the need for further investigation to fully realize its benefits. As the field advances, this compound is likely to play a significant role in the development of next-generation therapeutics.